Cas no 868965-16-6 (2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate
• CAS No: 868965-16-6
• MF: C₁₉H₂₅N₃O₇S
• MW: 439.482703924179
• CID: 6391092
• PubChem ID: 18560970
• Update Time: 2025-07-09

2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate
• AKOS024268797
• diethyl 5-[[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetyl]amino]-3-methylthiophene-2,4-dicarboxylate
• F1827-0068
• 868965-16-6
• diethyl 5-(2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido)-3-methylthiophene-2,4-dicarboxylate
• 2,4-DIETHYL 5-[2-(4-ETHYL-2,3-DIOXOPIPERAZIN-1-YL)ACETAMIDO]-3-METHYLTHIOPHENE-2,4-DICARBOXYLATE
• 2,4-Thiophenedicarboxylic acid, 5-[[2-(4-ethyl-2,3-dioxo-1-piperazinyl)acetyl]amino]-3-methyl-, 2,4-diethyl ester

• Inchi： 1S/C19H25N3O7S/c1-5-21-8-9-22(17(25)16(21)24)10-12(23)20-15-13(18(26)28-6-2)11(4)14(30-15)19(27)29-7-3/h5-10H2,1-4H3,(H,20,23)
• InChI Key： AWSZSKGEVOWKAM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(CN2CCN(CC)C(=O)C2=O)=O)=C(C(OCC)=O)C=1C

Computed Properties

• Exact Mass: 439.14132132g/mol
• Monoisotopic Mass: 439.14132132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• pka: 11.92±0.70(Predicted)

Additional information on 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate

Comprehensive Analysis of 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate (CAS No. 868965-16-6)

The compound 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate (CAS No. 868965-16-6) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including thiophene, dioxopiperazine, and dicarboxylate moieties, which contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules used in drug discovery.

One of the most searched questions related to this compound is: "What are the potential applications of 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate in medicinal chemistry?" Current studies suggest that its dioxopiperazine core may interact with biological targets, making it a candidate for further investigation in enzyme inhibition or receptor modulation. The thiophene ring system, commonly found in FDA-approved drugs, enhances its drug-like properties.

From a synthetic chemistry perspective, the 2,4-diethyl and 3-methyl substituents on the thiophene ring influence the compound's solubility and crystallinity, which are critical factors in formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, as users frequently search for "analytical methods for CAS 868965-16-6" or "purity determination of complex heterocycles."

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate. Questions like "How to optimize the yield of CAS 868965-16-6?" or "catalytic approaches for dioxopiperazine derivatives" reflect growing interest in process optimization. The compound's dicarboxylate groups offer opportunities for further derivatization, a topic frequently discussed in recent publications.

Stability studies of this compound are another hot topic, with search queries such as "storage conditions for 2,4-diethyl thiophene derivatives" gaining traction. The dioxopiperazine moiety may be sensitive to humidity, requiring controlled environments during handling. This aligns with the pharmaceutical industry's focus on quality by design (QbD) principles.

Computational chemistry approaches are being applied to understand the molecular properties of CAS 868965-16-6, particularly its electronic structure and conformational flexibility. Researchers often search for "DFT calculations on dioxopiperazine-containing compounds" or "molecular docking studies of thiophene-carboxylate derivatives," indicating the compound's relevance in computer-aided drug design.

The patent landscape surrounding 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate shows growing commercial interest, with queries like "IP status of CAS 868965-16-6" becoming common. While specific applications remain proprietary, the structural features suggest potential in developing novel small molecule therapeutics or functional materials.

From a regulatory perspective, proper documentation of 2,4-diethyl 5-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-3-methylthiophene-2,4-dicarboxylate is crucial for research compliance. Laboratories frequently search for "safety data sheets for complex heterocyclic compounds" and "handling protocols for dioxopiperazine derivatives," emphasizing the need for standardized procedures.

In material science applications, the thiophene-dicarboxylate core of this compound has attracted attention for potential use in organic electronics. The conjugated system may contribute to interesting photophysical properties, as evidenced by searches for "conductive properties of thiophene esters" and "piperazine-containing organic semiconductors."

Future research directions for CAS 868965-16-6 may focus on its structure-activity relationships (SAR) or development of prodrug derivatives. The presence of both hydrogen bond acceptors and lipophilic groups in its structure makes it a versatile scaffold for medicinal chemistry optimization, addressing common search queries about "lead compound optimization strategies."